4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(3-carbamoylphenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C14H11NO4/c15-13(17)10-3-1-2-8(6-10)9-4-5-11(14(18)19)12(16)7-9/h1-7,16H,(H2,15,17)(H,18,19)
• InChI Key: IUBFSZPHDYDTKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C14H11NO4
• DSSTOX Substance ID: DTXSID30689862
• Molecular Weight: 257.24 g/mol
• CAS RN: 1261992-30-6

Description

4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95% (4-ACPA-2HB) is an organic compound that is widely used in scientific research. It is a white crystalline solid that is soluble in water, ethanol, and methanol. 4-ACPA-2HB has a molecular weight of 218.22 g/mol and a melting point of 173-176°C. 4-ACPA-2HB is widely used in organic synthesis, biochemistry, and other scientific fields due to its unique properties.

Scientific Research Applications

4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95% has a wide range of scientific research applications, including organic synthesis, biochemistry, and pharmaceuticals. In organic synthesis, 4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95% is used as a precursor for the synthesis of a variety of compounds, such as pharmaceuticals, dyes, and fragrances. In biochemistry, 4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95% is used as a reagent for the synthesis of proteins, peptides, and other biologically active compounds. In pharmaceuticals, 4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95% is used as a starting material for the synthesis of various drugs.

Mechanism of Action

The mechanism of action of 4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95% is not well understood. However, it is believed to act as a substrate for various enzymes, including cytochrome P450 and aldehyde oxidase. These enzymes catalyze the oxidation of 4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95%, resulting in the formation of various products, such as 4-hydroxybenzoic acid and 4-aminobenzoic acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95% are not well understood. However, it is believed to have a variety of effects on the body, including the inhibition of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. Additionally, 4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95% is believed to have anti-inflammatory, anti-oxidant, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95% in laboratory experiments include its high solubility in water, ethanol, and methanol, its low toxicity, and its low cost. Additionally, 4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95% is relatively easy to synthesize and can be stored for long periods of time. However, there are some limitations to using 4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95% in laboratory experiments. For example, it is not very stable and can be easily oxidized by air or light. Additionally, it is not very soluble in organic solvents and can be difficult to purify.

Future Directions

There are a number of potential future directions for 4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95% research. One potential direction is to further explore its biochemical and physiological effects. Additionally, further research could be done to investigate its potential applications in drug synthesis and development. Additionally, further research could be done to explore its potential uses in biocatalysis and bioconversion. Finally, further research could be done to investigate its potential uses in the synthesis of other organic compounds.

Synthesis Methods

The synthesis of 4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95% is typically done using a three-step process. The first step involves the reaction of 4-hydroxybenzoic acid with a primary amine, resulting in the formation of a Schiff base. The second step involves the reaction of the Schiff base with an aldehyde, resulting in the formation of a hydrazone. The third and final step involves the reaction of the hydrazone with an acid, resulting in the formation of 4-(3-Aminocarbonylphenyl)-2-hydroxybenzoic acid, 95%.